Cas no 778-83-6 (2-(2,4,6-Trichlorophenoxy)Propionic Acid)

• Product Name: 2-(2,4,6-Trichlorophenoxy)Propionic Acid
• CAS No: 778-83-6
• MF: C₉H₇Cl₃O₃
• MW: 269.509080171585
• CID: 1058089
• PubChem ID: 248472
• Update Time: 2025-05-20

2-(2,4,6-Trichlorophenoxy)Propionic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Fenoprop standard
• 2-(2,4,6-trichloro-phenoxy)-propionic acid
• 2,4,6-FENOPROP
• (+-)-2-(2,4,6-trichloro-phenoxy)-propionic acid
• (+-)-2-(2,4,6-Trichlor-phenoxy)-propionsaeure
• 2-(2,4,6-Trichlor-phenoxy)-propionsaeure
• O-(2.4.6-Trichlor-phenyl)-DL-milchsaeure
• DTXSID901035495
• NS00042228
• 2-(2,4,6-trichlorophenoxy)propanoic acid
• 2-(2,4,6-Trichlorphenoxy)-propionsAure
• SCHEMBL7433742
• 778-83-6
• 2-(2,4,6-Trichlorophenoxy)propionic acid
• NSC-65584
• AKOS000133561
• C9H7Cl3O3
• NSC65584
• HNDLJIIQWDVRRI-UHFFFAOYSA-N
• G62381
• 2-(2,4,6-Trichlorophenoxy)Propionic Acid

• Inchi： 1S/C9H7Cl3O3/c1-4(9(13)14)15-8-6(11)2-5(10)3-7(8)12/h2-4H,1H3,(H,13,14)
• InChI Key： HNDLJIIQWDVRRI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC(C(=O)O)C)Cl)Cl

Computed Properties

• Exact Mass: 267.94600
• Monoisotopic Mass: 267.946077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 375.7±37.0 °C at 760 mmHg
• Flash Point: 181.0±26.5 °C
• PSA: 46.53000
• LogP: 3.49870
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(2,4,6-Trichlorophenoxy)Propionic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,4,6-Trichlorophenoxy)Propionic Acid

2-(2,4,6-Trichlorophenoxy)Propionic Acid (CAS No. 778-83-6): A Comprehensive Overview

2-(2,4,6-Trichlorophenoxy)Propionic Acid, commonly referred to by its CAS number 778-83-6, is a synthetic organic compound with significant applications in various industries. This compound is a derivative of phenoxyacetic acid, characterized by its trichlorophenoxy group attached to a propionic acid backbone. The structure of 2-(2,4,6-Trichlorophenoxy)Propionic Acid makes it highly versatile, enabling its use in agricultural and chemical sectors.

The chemical formula of 2-(2,4,6-Trichlorophenoxy)Propionic Acid is C9H5Cl3O3, and it exists as a white crystalline solid with a molecular weight of 251.5 g/mol. Its solubility in water is moderate, and it is more soluble in organic solvents such as dichloromethane and acetone. The compound exhibits a melting point of approximately 150°C and a boiling point around 190°C under standard conditions.

One of the most notable applications of 2-(2,4,6-Trichlorophenoxy)Propionic Acid is in the production of herbicides. It serves as an intermediate in the synthesis of certain phenoxy herbicides that are widely used to control broadleaf weeds in agricultural fields. Recent studies have highlighted its role in enhancing crop yield by effectively managing weed growth without adversely affecting the crops themselves.

Recent advancements in green chemistry have led to innovative methods for synthesizing 2-(2,4,6-Trichlorophenoxy)Propionic Acid. Researchers have explored the use of biocatalysts and enzymatic reactions to produce this compound more efficiently and sustainably. These methods not only reduce the environmental footprint but also lower production costs compared to traditional chemical synthesis techniques.

In addition to its agricultural applications, 2-(2,4,6-Trichlorophenoxy)Propionic Acid has been studied for its potential in pharmaceuticals and materials science. Emerging research suggests that this compound may possess bioactive properties that could be harnessed for drug development. For instance, studies have indicated its ability to modulate enzyme activity and influence cellular signaling pathways.

The environmental impact of 2-(2,4,6-Trichlorophenoxy)Propionic Acid has been a focal point of recent investigations. While it is biodegradable under certain conditions, concerns about its persistence in soil and water systems have prompted stricter regulations on its use. Scientists are actively working on developing degradation pathways and microbial strains capable of breaking down this compound more effectively.

In conclusion, 2-(2,4,6-Trichlorophenoxy)Propionic Acid (CAS No. 778-83-6) remains a critical compound with diverse applications across multiple industries. Its continued relevance is underscored by ongoing research aimed at optimizing its synthesis methods and understanding its environmental behavior better. As science progresses, this compound will undoubtedly play an even more significant role in addressing global challenges in agriculture and beyond.